Cas no 71777-36-1 (Acetophenone-13C)

• Product Name: Acetophenone-13C
• CAS No: 71777-36-1
• MF: C₈H₈O
• MW: 121.141177177429
• CID: 562790
• PubChem ID: 12196839
• Update Time: 2025-10-24

Acetophenone-13C Chemical and Physical Properties

Names and Identifiers

• Ethanone-2-13C,1-phenyl-
• Acetophenone-13C
• [8-13C]acetophenone
• 1-phenyl[2-13C]ethanone
• 1-phenyl-[2-13C]ethanone
• 1-phenylethanone-2-13C
• A-13C
• Acetophenone-
• Acetophenone-(methyl-13C)
• Acetophenone-beta-13C, 99 atom % 13C
• 1-Phenyl(213C)ethanone
• Acetophenone-beta-13C
• Acetophenone-methyl-13C
• HY-Y0989S3
• CS-0541851
• starbld0016528
• 71777-36-1
• Acetophenone-alpha-13C
• DA-60719
• ACETOPHENONE (METHYL-13C, 99%)

• Inchi： 1S/C8H8O/c1-7(9)8-5-3-2-4-6-8/h2-6H,1H3/i1+1
• InChI Key： KWOLFJPFCHCOCG-OUBTZVSYSA-N
• SMILES： O=C([13CH3])C1C=CC=CC=1

Computed Properties

• Exact Mass: 121.060869710g/mol
• Monoisotopic Mass: 121.060869710g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.038 g/mL at 25 °C
• Melting Point: 19-20 °C(lit.)
• Boiling Point: 202 °C(lit.)
• Flash Point: 180 °F
• Refractive Index: n20/D 1.5335(lit.)

Acetophenone-13C Security Information

• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Acetophenone-13C

Comprehensive Guide to Acetophenone-13C (CAS No. 71777-36-1): Applications, Synthesis, and Isotopic Labeling Insights

Acetophenone-13C (CAS No. 71777-36-1) is a stable isotope-labeled derivative of acetophenone, where the carbonyl carbon is replaced with carbon-13 (13C). This compound has gained significant attention in pharmaceutical research, metabolic studies, and analytical chemistry due to its unique isotopic properties. Researchers increasingly seek isotopically labeled compounds like Acetophenone-13C for advanced mass spectrometry (MS) and nuclear magnetic resonance (NMR) applications, where precision in molecular tracking is critical.

The demand for 13C-labeled compounds has surged with the rise of precision medicine and drug metabolism studies. Acetophenone-13C serves as a vital tracer in pharmacokinetic research, enabling scientists to monitor drug pathways without interference from endogenous compounds. Its high isotopic purity (>99% 13C) ensures minimal background noise in spectroscopic analyses, making it indispensable for quantitative studies. Recent trends also highlight its utility in environmental fate studies, where researchers track the degradation of aromatic compounds in ecosystems.

Synthesis of Acetophenone-13C typically involves Friedel-Crafts acylation using 13C-labeled reagents, ensuring site-specific labeling. This process aligns with green chemistry principles, as newer catalytic methods reduce waste generation. A frequent search query—"How to synthesize Acetophenone-13C efficiently?"—reflects growing interest in sustainable isotopic labeling techniques. The compound’s stability under standard storage conditions (2–8°C in inert atmospheres) further enhances its practicality for laboratories.

Analytical applications of Acetophenone-13C extend to LC-MS/MS and GC-IRMS (Gas Chromatography-Isotope Ratio Mass Spectrometry), where it acts as an internal standard for quantifying trace acetophenone derivatives. Its distinct mass shift (+1 Da) simplifies data interpretation, addressing common challenges like matrix effects—a topic frequently searched as "isotope internal standard selection for LC-MS." Furthermore, its role in fragmentation pattern studies aids in structural elucidation of complex organic molecules.

Emerging applications include flavor and fragrance research, where 13C labeling helps authenticate natural vs. synthetic aroma compounds. With increasing regulatory scrutiny on food authenticity, techniques leveraging Acetophenone-13C provide unambiguous evidence for compliance testing. This aligns with trending searches such as "detecting adulteration in vanilla flavors using isotopes." Future directions may explore its use in carbon footprint tracing for sustainable manufacturing audits.

In summary, Acetophenone-13C (CAS No. 71777-36-1) exemplifies the intersection of isotopic science and industrial innovation. Its versatility across pharmaceutical, environmental, and food safety domains underscores its value as a reference material. As analytical technologies evolve, the demand for such high-purity labeled standards will continue to grow, driven by needs for accuracy and regulatory compliance in global research.